Cas no 1935533-73-5 (5-Chloro-2-chloromethyl-benzooxazol-6-ylamine)

• Product Name: 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine
• CAS No: 1935533-73-5
• MF: C₈H₆Cl₂N₂O
• MW: 217.05203962326
• CID: 5527031
• Update Time: 2025-10-31

5-Chloro-2-chloromethyl-benzooxazol-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine
• 6-Benzoxazolamine, 5-chloro-2-(chloromethyl)-

• Inchi： 1S/C8H6Cl2N2O/c9-3-8-12-6-1-4(10)5(11)2-7(6)13-8/h1-2H,3,11H2
• InChI Key： YPJOWJWSDPPNJT-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=C(Cl)C=C2N=C1CCl

Additional information on 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine

Introduction to 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine (CAS No. 1935533-73-5)

5-Chloro-2-chloromethyl-benzooxazol-6-ylamine (CAS No. 1935533-73-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine consists of a benzooxazole ring substituted with a chloromethyl group and a chloro substituent, along with an amino group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of benzooxazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets. For instance, benzooxazoles have been shown to exhibit potent anti-inflammatory, antiviral, and anticancer activities. The introduction of the chloromethyl and chloro substituents in 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine further enhances its pharmacological profile by altering its lipophilicity and reactivity.

In the context of medicinal chemistry, the synthesis and characterization of 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine have been extensively studied. Various synthetic routes have been developed to efficiently produce this compound, including multistep reactions involving aromatic substitution, nucleophilic substitution, and amine formation. These synthetic methods not only ensure high yields but also allow for the facile introduction of functional groups that can be further modified for optimization.

The biological evaluation of 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine has revealed its potential as a lead compound for drug development. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. Additionally, preliminary studies have shown that this compound exhibits low cytotoxicity against normal cells, suggesting a favorable therapeutic window.

To further explore the therapeutic potential of 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine, several research groups have conducted preclinical studies using animal models. These studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of the compound. For example, it has been observed that 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration.

In addition to its direct therapeutic applications, 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine has also been investigated as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design of more potent and selective analogs. By systematically modifying the substituents on the benzooxazole ring, researchers can fine-tune the biological activity and physicochemical properties of the resulting compounds.

The future prospects for 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine are promising. Ongoing research aims to optimize its structure through rational drug design approaches, such as structure-based drug design (SBDD) and high-throughput screening (HTS). These efforts are expected to yield more effective derivatives with enhanced therapeutic efficacy and reduced side effects.

In conclusion, 5-Chloro-2-chloromethyl-benzooxazol-6-ylamine (CAS No. 1935533-73-5) represents a valuable addition to the arsenal of compounds being explored for medicinal purposes. Its unique chemical structure and promising biological activities make it a compelling candidate for further development in drug discovery and chemical biology research.